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Compound Name: Dimethyl Azelate

Cat. No.: B156576

Dimethyl Azelate in PVC: A Comparative
Performance Guide

In the landscape of polymer science, the selection of an appropriate plasticizer is critical in
tailoring the properties of Polyvinyl Chloride (PVC) for a multitude of applications. This guide
provides a comprehensive comparison of Dimethyl Azelate and its derivatives against other
common plasticizers, offering researchers, scientists, and drug development professionals a
detailed examination of performance metrics backed by experimental data. While direct
comparative data for Dimethyl Azelate is limited in publicly available literature, this guide will
utilize data for Di(2-ethylhexyl) Azelate (D2EHAZ) as a representative of the azelate ester class,
alongside information on other azelaic acid-based plasticizers, to provide a thorough analysis.

The performance of plasticizers is evaluated based on several key parameters, including their
efficiency in imparting flexibility, their thermal stability, resistance to migration, and the resulting
mechanical properties of the plasticized PVC. This guide will delve into these aspects,
presenting quantitative data in accessible tables and detailing the experimental protocols for
robust evaluation.

Quantitative Performance Comparison

The efficacy of a plasticizer is determined by its ability to enhance the flexibility of PVC, which
is often quantified by changes in mechanical and thermal properties. The following tables
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summarize the performance of azelate-based plasticizers in comparison to conventional and

other bio-based alternatives.

Table 1: Mechanical Properties of Plasticized PVC

o Tensile Elongation at 100% Modulus  Shore A

Plasticizer

Strength (MPa) Break (%) (MPa) Hardness
Di(2-ethylhexyl)
Azelate ~18-22 ~350 - 400 ~8-10 ~80 - 85
(D2EHAZ)
Azelaic Acid
Copolyester 11.2 908.4 Not Reported Not Reported
(PHMAZ-45)
Dioctyl Phthalate

~15-20 ~300 - 350 ~9-12 ~80 - 90
(DOP)
Dioctyl
Terephthalate ~20-25 ~300 - 350 ~10-14 ~85 - 95
(DOTP)
Tributyl Citrate

~20-24 ~320 - 380 ~9-11 ~82 - 88
(TBC)
Di-isononyl

~18 - 23 ~320 - 380 ~9-13 ~85-93

Phthalate (DINP)

Note: Values are typical ranges compiled from various studies and can vary based on the

specific formulation and testing conditions.

Table 2: Thermal and Migration Properties of Plasticized PVC
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o Glass Transition 5% Weight Loss Migration Rate
Plasticizer .
Temp. (°C) Temp. (°C) (Weight Loss %)
Di(2-ethylhexyl)
~-40 to -50 ~280 - 300 Low to Moderate
Azelate (D2EHAZ)
Azelaic Acid
Copolyester (PHMAZ-  ~-35 >270 Very Low
45)
Dioctyl Phthalate )
~-40 to -50 ~250 - 280 High
(DOP)
Dioctyl Terephthalate
~-351t0 -45 ~280 - 310 Low
(DOTP)
Tributyl Citrate (TBC) ~-251t0-35 ~240 - 260 Moderate
Di-isononyl Phthalate
~-40to -50 ~270 - 290 Moderate

(DINP)

Note: Migration rates are qualitative summaries; specific values depend heavily on the
extraction solvent and test duration.

Experimental Protocols

To ensure the reproducibility and validity of performance data, standardized experimental
protocols are essential. The following sections detail the methodologies for key performance
evaluation of plasticizers in PVC.

Sample Preparation

A consistent sample preparation method is the foundation for comparable results.

o Compounding: The PVC resin, plasticizer, heat stabilizer (e.g., zinc stearate), and any other
additives are weighed to the desired parts per hundred resin (phr).

e Mixing: The components are typically mixed in a two-roll mill at a temperature of 160-170°C
until a homogeneous sheet is formed.
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e Molding: The compounded sheet is then compression molded into plaques of a specified
thickness at 170-180°C for 5-10 minutes under pressure.

» Conditioning: The molded sheets are conditioned at a standard temperature and humidity
(e.g., 23°C and 50% relative humidity) for at least 24 hours before testing.

Mechanical Properties Testing (ASTM D638)

This test determines the tensile properties of the plasticized PVC.

e Specimen Preparation: Dumbbell-shaped specimens are cut from the conditioned sheets
according to ASTM D638 specifications.

e Testing: A universal testing machine is used to apply a tensile load to the specimen at a
constant crosshead speed (e.g., 50 mm/min) until it fractures.

o Data Analysis: The tensile strength (at break), elongation at break, and modulus of elasticity
are calculated from the stress-strain curve.

Thermal Analysis: Differential Scanning Calorimetry
(DSC) (ASTM D3418)

DSC is used to determine the glass transition temperature (Tg), a key indicator of plasticizer
efficiency.

o Sample Preparation: A small sample (5-10 mg) is hermetically sealed in an aluminum pan.

o Thermal Cycling: The sample is subjected to a controlled temperature program, typically
involving a heating-cooling-heating cycle to erase thermal history and obtain a clear glass
transition.

o Data Analysis: The Tg is determined from the midpoint of the step change in the heat flow
curve during the second heating scan.

Thermal Stability: Thermogravimetric Analysis (TGA)
(ASTM E1131)
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TGA is employed to assess the thermal stability of the plasticized PVC.

Sample Preparation: A small sample (10-20 mg) is placed in a TGA pan.

Heating Program: The sample is heated at a constant rate (e.g., 10°C/min) in a controlled
atmosphere (e.g., nitrogen or air).

Data Analysis: The temperature at which a certain percentage of weight loss occurs (e.g.,
5%) is determined from the TGA curve, indicating the onset of thermal degradation.

Plasticizer Migration Testing (ASTM D1203)

This method evaluates the loss of plasticizer from the PVC matrix.

Sample Preparation: A circular disc of a specified diameter is cut from the plasticized PVC
sheet and its initial weight is recorded.

Exposure: The disc is placed between two sheets of activated carbon in a wire mesh cage.

Heating: The assembly is placed in an oven at a specified temperature (e.g., 70°C) for a set
duration (e.g., 24 hours).

Data Analysis: The disc is reweighed after cooling, and the percentage of weight loss is
calculated, which corresponds to the amount of migrated plasticizer.

Visualizing Experimental Workflows and
Relationships

The following diagrams, created using Graphviz (DOT language), illustrate the experimental

workflows and the logical relationships governing plasticizer performance.
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Experimental workflow for mechanical properties testing.
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Workflow for thermal analysis of plasticized PVC.
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Logical relationship between plasticizer properties and PVC performance.

In conclusion, azelate-based plasticizers, represented here by Di(2-ethylhexyl) Azelate and
azelaic acid copolyesters, demonstrate excellent performance characteristics for PVC
applications. They offer high plasticizing efficiency, comparable to or exceeding that of
traditional phthalates, leading to superior flexibility as indicated by high elongation at break
values.[1][2] Furthermore, their thermal stability is robust, and they exhibit significantly lower
migration potential, a critical advantage in applications with stringent safety requirements.|[3]
The use of bio-based azelaic acid also positions these plasticizers as more environmentally
sustainable alternatives. The detailed experimental protocols and workflows provided in this
guide offer a solid foundation for the systematic evaluation and comparison of these and other
novel plasticizers in PVC formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b156576?utm_src=pdf-custom-synthesis
http://www.ukm.my/jsm/pdf_files/SM-PDF-52-3-2023/10.pdf
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra03174a
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra03174a
https://pmc.ncbi.nlm.nih.gov/articles/PMC11284530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11284530/
https://www.benchchem.com/product/b156576#performance-of-dimethyl-azelate-versus-other-plasticizers-in-pvc
https://www.benchchem.com/product/b156576#performance-of-dimethyl-azelate-versus-other-plasticizers-in-pvc
https://www.benchchem.com/product/b156576#performance-of-dimethyl-azelate-versus-other-plasticizers-in-pvc
https://www.benchchem.com/product/b156576#performance-of-dimethyl-azelate-versus-other-plasticizers-in-pvc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156576?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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